N-Anthraniloyl-alanyl-alanyl-phenylalanyl-4-nitroanilide
N-Anthraniloyl-alanyl-alanyl-phenylalanyl-4-nitroanilide
Brand Name:
Vulcanchem
CAS No.:
115664-72-7
VCID:
VC20841228
InChI:
InChI=1S/C28H30N6O6/c1-17(31-27(37)22-10-6-7-11-23(22)29)25(35)30-18(2)26(36)33-28(38)24(16-19-8-4-3-5-9-19)32-20-12-14-21(15-13-20)34(39)40/h3-15,17-18,24,32H,16,29H2,1-2H3,(H,30,35)(H,31,37)(H,33,36,38)/t17-,18-,24-/m0/s1
SMILES:
CC(C(=O)NC(C)C(=O)NC(=O)C(CC1=CC=CC=C1)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC=CC=C3N
Molecular Formula:
C28H30N6O6
Molecular Weight:
546.6 g/mol
N-Anthraniloyl-alanyl-alanyl-phenylalanyl-4-nitroanilide
CAS No.: 115664-72-7
Cat. No.: VC20841228
Molecular Formula: C28H30N6O6
Molecular Weight: 546.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115664-72-7 |
|---|---|
| Molecular Formula | C28H30N6O6 |
| Molecular Weight | 546.6 g/mol |
| IUPAC Name | 2-amino-N-[(2S)-1-[[(2S)-1-[[(2S)-2-(4-nitroanilino)-3-phenylpropanoyl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]benzamide |
| Standard InChI | InChI=1S/C28H30N6O6/c1-17(31-27(37)22-10-6-7-11-23(22)29)25(35)30-18(2)26(36)33-28(38)24(16-19-8-4-3-5-9-19)32-20-12-14-21(15-13-20)34(39)40/h3-15,17-18,24,32H,16,29H2,1-2H3,(H,30,35)(H,31,37)(H,33,36,38)/t17-,18-,24-/m0/s1 |
| Standard InChI Key | IVCMNEDRMAEVDD-XFAGBWLFSA-N |
| Isomeric SMILES | C[C@@H](C(=O)N[C@@H](C)C(=O)NC(=O)[C@H](CC1=CC=CC=C1)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC=CC=C3N |
| SMILES | CC(C(=O)NC(C)C(=O)NC(=O)C(CC1=CC=CC=C1)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC=CC=C3N |
| Canonical SMILES | CC(C(=O)NC(C)C(=O)NC(=O)C(CC1=CC=CC=C1)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC=CC=C3N |
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